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Compound of Interest

Compound Name: Ammonium tetrafluoroborate

Cat. No.: B080579

Introduction

Ammonium tetrafluoroborate (NH4BF4) is an inorganic salt utilized in various industrial
applications, including as a flame retardant for polymeric materials.[1] Its efficacy stems from a
multi-faceted mechanism of action that occurs during polymer combustion, involving both gas
phase and condensed phase interruptions of the fire cycle. Upon thermal decomposition,
ammonium tetrafluoroborate releases several active species that dilute flammable gases,
absorb heat, and promote the formation of a protective char layer on the polymer surface.[2]

These application notes provide a comprehensive overview of the flame-retardant mechanism
of ammonium tetrafluoroborate, protocols for the preparation of polymer composites, and
standardized testing methodologies for evaluating their flame retardancy and thermal stability.
Safety precautions for handling this compound are also detailed.

Mechanism of Flame Retardancy

The flame-retardant action of ammonium tetrafluoroborate is a result of its thermal
decomposition, which begins at approximately 220-230 °C.[3] The decomposition releases non-
combustible gases and forms a protective barrier, interfering with the combustion process
through several mechanisms:

e Gas Phase Action (Flame Poisoning & Dilution): Upon heating, NHsBF4 decomposes to
release ammonia (NHs) and boron trifluoride (BFs), which can further react to produce
hydrogen fluoride (HF).[3][4] These non-flammable gases dilute the concentration of oxygen
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and flammable volatiles in the gas phase, raising the ignition threshold.[2] The released
halogen radicals can also interrupt the high-energy radical chain reactions (He, OHe) that

propagate the flame.[5]

Condensed Phase Action (Char Formation & Endothermic Decomposition): In the solid
phase, the decomposition process is endothermic, absorbing heat from the polymer and
reducing its temperature.[2] Furthermore, the boron compounds can react with the polymer
backbone to form a stable, insulating layer of glassy boric oxide (B20s) and char.[2] This
char layer acts as a physical barrier, limiting the release of flammable volatiles (fuel) to the
gas phase and shielding the underlying polymer from heat.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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